Cas no 1882253-44-2 (4-(2-Cyclopentylethoxy)-4-methylpiperidine)
4-(2-Cyclopentylethoxy)-4-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1882253-44-2
- 4-(2-cyclopentylethoxy)-4-methylpiperidine
- EN300-1848380
- 4-(2-Cyclopentylethoxy)-4-methylpiperidine
-
- Inchi: 1S/C13H25NO/c1-13(7-9-14-10-8-13)15-11-6-12-4-2-3-5-12/h12,14H,2-11H2,1H3
- InChI Key: IGSXKLNPNYZYRV-UHFFFAOYSA-N
- SMILES: O(CCC1CCCC1)C1(C)CCNCC1
Computed Properties
- Exact Mass: 211.193614421g/mol
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.3Ų
4-(2-Cyclopentylethoxy)-4-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848380-0.05g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-0.1g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-0.25g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-0.5g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-1.0g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-1848380-2.5g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-5.0g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-1848380-10.0g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 10g |
$4545.0 | 2023-05-26 | ||
| Enamine | EN300-1848380-1g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1848380-5g |
4-(2-cyclopentylethoxy)-4-methylpiperidine |
1882253-44-2 | 5g |
$2858.0 | 2023-09-19 |
4-(2-Cyclopentylethoxy)-4-methylpiperidine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 4-(2-Cyclopentylethoxy)-4-methylpiperidine
Professional Introduction to 4-(2-Cyclopentylethoxy)-4-methylpiperidine (CAS No. 1882253-44-2)
4-(2-Cyclopentylethoxy)-4-methylpiperidine, with the CAS number 1882253-44-2, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclopentyl ethoxy side chain attached to a piperidine ring, which is further substituted with a methyl group at the 4-position. Such structural characteristics make it a promising candidate for various pharmacological investigations.
The< strong>chemical structure of 4-(2-Cyclopentylethoxy)-4-methylpiperidine exhibits a high degree of complexity, which can be attributed to the presence of both cyclopentyl and ethoxy functional groups. The cyclopentyl ring introduces steric hindrance, while the ethoxy group provides hydrophilic properties, making the compound amenable to various solubility profiles. These features are particularly valuable in medicinal chemistry, where balance between lipophilicity and hydrophilicity is often crucial for drug efficacy and bioavailability.
In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The< strong>piperidine core is known for its ability to enhance binding affinity and metabolic stability, making it a preferred scaffold in drug design. The addition of a methyl group at the 4-position further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets.
One of the most compelling aspects of 4-(2-Cyclopentylethoxy)-4-methylpiperidine is its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have been exploring its utility in creating novel molecules with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit< strong>interesting biological activities, including potential effects on central nervous system (CNS) receptors and enzymes.
The< strong>cyclopentyl ethoxy moiety is particularly noteworthy, as it can influence both the physical-chemical properties and biological interactions of the molecule. This side chain has been implicated in improving oral bioavailability and reducing metabolic degradation, which are critical factors for drug development. Furthermore, the presence of multiple stereocenters in this structure allows for the synthesis of enantiomerically pure forms, which can be essential for achieving desired therapeutic outcomes.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(2-Cyclopentylethoxy)-4-methylpiperidine for potential drug candidates. Molecular modeling studies have suggested that this compound may interact with< strong>various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are being further investigated to identify new therapeutic applications.
In addition to its pharmacological potential, 4-(2-Cyclopentylethoxy)-4-methylpiperidine has shown promise in preclinical studies as a tool compound for understanding drug metabolism and transport mechanisms. Its unique structure allows researchers to probe how different functional groups influence absorption, distribution, metabolism, and excretion (ADME) profiles. Such insights are invaluable for optimizing drug candidates before they enter clinical trials.
The synthesis of< strong>4-(2-Cyclopentylethoxy)-4-methylpiperidine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include nucleophilic substitution reactions, ring-forming processes, and functional group transformations. These methods have been refined over time to ensure high yields and purity, which are essential for subsequent pharmacological evaluations.
Ongoing research continues to uncover new applications for this compound in various therapeutic areas. For example, studies are exploring its potential role in treating neurological disorders by modulating neurotransmitter activity. The< strong>piperidine derivative’s ability to cross the blood-brain barrier makes it an attractive candidate for CNS drugs, where delivery efficiency is paramount.
The development of novel pharmaceuticals often relies on innovative chemical methodologies to create optimized molecular structures. 4-(2-Cyclopentylethoxy)-4-methylpiperidine serves as a testament to the importance of structural diversity in drug discovery. By modifying or appending different functional groups, researchers can fine-tune the pharmacological properties of this compound to meet specific therapeutic needs.
In conclusion, 4-(2-Cyclopentylethoxy)-4-methylpiperidine (CAS No. 1882253-44-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its< strong>cyclopentyl ethoxy side chain and piperidine core contribute to its versatility as a scaffold for drug development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic domains.
1882253-44-2 (4-(2-Cyclopentylethoxy)-4-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)